3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-(2-methylfuran-3-yl)-6-(1-phenoxyethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H14N4O2S/c1-10-13(8-9-21-10)14-17-18-16-20(14)19-15(23-16)11(2)22-12-6-4-3-5-7-12/h3-9,11H,1-2H3
• InChI Key: QIIVJUBXVKYLKL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C(C)OC4=CC=CC=C4

Description

3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in medicine. It belongs to the class of thiadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins involved in various cellular processes. It may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been shown to reduce the proliferation of cancer cells and inhibit the growth of various microorganisms. It has also been found to have neuroprotective effects and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications in various scientific research fields. However, its limitations include its low solubility in water, which may limit its use in certain experiments, and its potential toxicity, which requires careful handling and dosage control.

Future Directions

There are several future directions for the research on 3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential therapeutic applications in various scientific research fields, such as cancer treatment and neurological disorders. Another direction is to explore its structure-activity relationship and optimize its pharmacological properties. Additionally, studies can be conducted to investigate its potential toxicity and safety in vivo.

Synthesis Methods

The synthesis of 3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using various methods. One of the most common methods involves the reaction of 2-methylfuran-3-amine with 1-phenoxyethan-1-ol in the presence of triethylamine and carbon disulfide to form the intermediate compound. The intermediate is then reacted with 2-mercapto-5-phenyl-1,3,4-thiadiazole and sodium azide to form the final product.

Scientific Research Applications

3-(2-Methylfuran-3-yl)-6-(1-phenoxyethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields. It has been studied for its anticancer, antimicrobial, antifungal, and antiviral properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.